Cas no 2138268-56-9 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester)

5-Amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-1H-pyrazole-3-carboxylic acid ethyl ester is a pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a tert-butyl group and an ethoxymethyl substituent, enhancing steric and electronic properties for targeted reactivity. The presence of an amino group at the 5-position and an ester moiety at the 3-position offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. This compound is particularly useful in the development of biologically active molecules due to its balanced lipophilicity and stability under standard conditions. Its well-defined purity and consistent performance ensure reliability in research and industrial applications.
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester structure
2138268-56-9 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester
CAS No:2138268-56-9
MF:C13H23N3O3
MW:269.34002327919
CID:5300940
Update Time:2025-06-08

1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester
    • Inchi: 1S/C13H23N3O3/c1-6-18-8-9-10(12(17)19-7-2)15-16(11(9)14)13(3,4)5/h6-8,14H2,1-5H3
    • InChI Key: UOKGLKXGJNSXPY-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)C(N)=C(COCC)C(C(OCC)=O)=N1

1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester Pricemore >>

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Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester

1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester (CAS No. 2138268-56-9): An Emerging Compound in Medicinal Chemistry

1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester (CAS No. 2138268-56-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazole ring is a fundamental structural motif in many pharmaceuticals and agrochemicals. The presence of the 5-amino group and the 1-(1,1-dimethylethyl)-4-(ethoxymethyl) substituents on the pyrazole ring imparts specific chemical and biological properties to this compound. The ethyl ester functionality further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester has shown significant antiviral activity against several viral strains. A research team from the University of California reported that this compound effectively inhibits the replication of influenza A virus by targeting key viral enzymes. This finding opens up new avenues for the development of antiviral drugs against influenza and other viral infections.

The anticancer potential of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester has also been explored in several preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for effective drug delivery. Furthermore, its low toxicity profile makes it suitable for chronic administration without significant adverse effects.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester (CAS No. 2138268-56-9) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development in various therapeutic areas. Ongoing research is expected to uncover additional applications and refine its use in clinical settings.

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